4-Isopropoxy-6-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine
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Description
4-Isopropoxy-6-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine is a useful research compound. Its molecular formula is C20H28N4O4S and its molecular weight is 420.53. The purity is usually 95%.
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Scientific Research Applications
Receptor Antagonist and Binding Affinity
This compound, through its structural analogs, has been evaluated for its potential as a 5-HT7 receptor antagonist , showing good activity and selectivity against other serotonin receptors. Such compounds are significant for their implications in treating neurological disorders due to their receptor binding affinities, which could modulate serotonin levels in the brain (Yoon et al., 2008).
Anticancer Potential
Studies have synthesized derivatives incorporating the pyrimidine-piperazine unit to investigate their cytotoxic activities against human breast cancer cell lines and human embryonic kidney cells. These derivatives showed promising anti-proliferative activities, suggesting their potential as anticancer agents. Molecular docking further supported their efficacy by demonstrating good binding affinity against target proteins, highlighting the structural features contributing to their activities (Parveen et al., 2017).
Enzyme Inhibition for Anticancer Therapy
Research into sulfamates incorporating piperazinyl-ureido moieties, using a similar compound as a lead, showed that these derivatives are potent inhibitors of certain carbonic anhydrase isoforms. The inhibition of these enzymes, which are expressed in various cancers, suggests a therapeutic pathway for anticancer drug development, with some compounds displaying low nanomolar inhibitory concentrations (Congiu et al., 2015).
Anti-Inflammatory and Analgesic Activities
Derivatives of the compound have been assessed for their anti-inflammatory and analgesic properties. The synthesis of novel methylpyrimidine sulfonyl piperazine derivatives and their evaluation against models of inflammation and pain demonstrated that some compounds possess potent pharmacological activities. This highlights the compound's relevance in designing new therapeutic agents aimed at treating pain and inflammation (Mohan et al., 2014).
properties
IUPAC Name |
4-[4-(4-methoxy-3-methylphenyl)sulfonylpiperazin-1-yl]-2-methyl-6-propan-2-yloxypyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N4O4S/c1-14(2)28-20-13-19(21-16(4)22-20)23-8-10-24(11-9-23)29(25,26)17-6-7-18(27-5)15(3)12-17/h6-7,12-14H,8-11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZWUWJAPMDLYLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C3=CC(=NC(=N3)C)OC(C)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Isopropoxy-6-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.